Cas no 88134-01-4 (Phenol, 2-bromo-4-heptyl-)

• Product Name: Phenol, 2-bromo-4-heptyl-
• CAS No: 88134-01-4
• MF: C₁₃H₁₉BrO
• MW: 271.193363428116
• CID: 643880
• PubChem ID: 71410612
• Update Time: 2025-04-19

Phenol, 2-bromo-4-heptyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-bromo-4-heptyl-
• 2-bromo-4-heptylphenol
• 88134-01-4
• DTXSID90830277

• Inchi： 1S/C13H19BrO/c1-2-3-4-5-6-7-11-8-9-13(15)12(14)10-11/h8-10,15H,2-7H2,1H3
• InChI Key： QQGPVRZSKWNGOG-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CCCCCCC)O

Computed Properties

• Exact Mass: 270.06193g/mol
• Monoisotopic Mass: 270.06193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 20.2Ų